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Compound of Interest

Compound Name: Pigment Yellow 110

Cat. No.: B1436609 Get Quote

This guide provides essential safety protocols, operational procedures, and disposal plans for

researchers, scientists, and drug development professionals handling Pigment Yellow 110
(CAS No. 5590-18-1). Adherence to these guidelines is critical for ensuring personal safety and

minimizing environmental impact.

Hazard Identification
Pigment Yellow 110 is an isoindolinone-based organic pigment.[1][2] While generally

considered to have low toxicity, the primary hazards are associated with its physical form as a

fine powder.[3][4]

Combustible Dust: As a fine powder, Pigment Yellow 110 can form combustible dust

concentrations in the air, which may ignite explosively in the presence of an ignition source.

[1] It is crucial to avoid dust formation and eliminate all sources of ignition, such as heat,

sparks, and open flames.[1][5] Precautionary measures against static discharge should also

be taken.[5]

Respiratory Irritation: Inhalation of pigment dust may lead to respiratory irritation.[6][7]

Prolonged and repeated exposure to any fine dust can potentially cause lung damage.[8]

Eye and Skin Contact: While some data suggests it is a non-irritant, it is best practice to

avoid direct contact with eyes and skin to prevent potential irritation and staining.[1][5]

Personal Protective Equipment (PPE)
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The use of appropriate PPE is mandatory to minimize exposure and ensure safety. The

following table summarizes the recommended equipment.

Protection Type Required Equipment Specifications and Rationale

Respiratory

NIOSH-certified (or equivalent)

particulate respirator or dust

mask.[1][5]

Essential for preventing the

inhalation of fine dust particles,

especially when handling

powders or in areas with

inadequate ventilation.[1][7][8]

Eye/Face
Safety glasses with side-

shields.[1][5][9]

Protects eyes from airborne

particles. A face shield should

be worn if a splash hazard

exists.[1]

Hand
Chemical-resistant gloves

(e.g., Nitrile rubber).[5][7]

Prevents direct skin contact,

staining, and potential

irritation.[6] Gloves should be

inspected before use and

hands washed after removal.

[9]

Body

Closed work clothes, long-

sleeved shirt, long pants, or

laboratory coat.[1][6]

Provides a barrier against skin

contact with the pigment

powder.[6] Impervious clothing

is recommended for larger

quantities.[3][7]

Operational Plan: Step-by-Step Handling Procedure
Follow this procedural guidance to ensure the safe handling of Pigment Yellow 110 from

preparation through cleanup.

Step 1: Preparation

Ventilation: Ensure work is conducted in a well-ventilated area, preferably within a chemical

fume hood or using local exhaust ventilation, especially when handling large quantities.[1]
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Workspace Setup: Cover work surfaces with a disposable material like a drop cloth or

newspaper to contain any spills.[6][10]

Gather Materials: Have all necessary equipment, including dedicated scoops or spatulas,

sealed containers, and spill cleanup materials, ready before starting.[6][11]

Eliminate Ignition Sources: Remove all potential ignition sources from the handling area.[1]

[5]

Don PPE: Put on all required personal protective equipment as specified in the table above.

Step 2: Handling the Pigment

Container Handling: Open containers of Pigment Yellow 110 slowly and carefully to prevent

the powder from becoming airborne.[6][10]

Dispensing: Handle the powder gently to minimize dust generation.[11] Use scoops or

spatulas for transferring the material.[11]

Personal Hygiene: Avoid eating, drinking, or smoking in the handling area.[6][10] Keep hands

away from your face and eyes.[10]

Step 3: Cleanup

Tool Cleaning: Clean any tools used immediately after use to prevent cross-contamination.[6]

Surface Decontamination: Wipe down the work surface with a wet disposable towel to collect

any residual powder.[10]

PPE Removal: Remove protective clothing and gloves carefully, avoiding the dispersal of

dust.

Hand Washing: Wash hands thoroughly with soap and water after handling the pigment and

before leaving the laboratory.[5][6]

Logistical Information
Storage Plan
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Store Pigment Yellow 110 in a cool, dry, and well-ventilated place.[1][5]

Keep containers tightly closed and properly labeled to prevent spills and accidental

inhalation.[1][6]

Store away from foodstuffs, beverages, and incompatible materials such as strong acids.[5]

[10]

Spill Management Plan

Small Spills: Carefully pick up the spilled material mechanically using a scoop or by wiping

with a wet cloth, avoiding methods that raise dust.[1][10] Wet clean-up techniques or a

vacuum equipped with a HEPA filter are also effective.[3][11] Place the recovered material in

a suitable, closed container for disposal.[3]

Large Spills: Contain the spill with a dust-binding material and then collect it for disposal.[1]

Avoid raising dust during the cleanup process.[1]

Emergency Equipment: Ensure that emergency eyewash stations and safety showers are

easily accessible in the work area.[1][11]

Disposal Plan

Waste Pigment: Dispose of waste Pigment Yellow 110 in accordance with all applicable

federal, state, and local regulations.[1][3] It may be taken to a licensed waste disposal site or

an incineration plant.[5]

Contaminated Materials: Any materials contaminated with the pigment, including protective

clothing, cleaning materials, and uncleaned packaging, should be treated as product waste

and disposed of accordingly.[5]

Prohibited Disposal: Do not discharge Pigment Yellow 110 or its waste into drains, sewers,

surface waters, or groundwater.[1][12] Due to its insolubility, it can cause obstructions and

environmental contamination.[5][12]

Quantitative Data Summary
The following table presents key quantitative data for Pigment Yellow 110.
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Parameter Value Reference

Occupational Exposure Limits
Nuisance Dust TLV/TWA

(USA): 10 mg/m³
[13]

Nuisance Dust MAK: 6 mg/m³ [13]

Physical/Chemical Properties

Chemical Family Isoindolinone [1]

Appearance Yellow Powder [5]

Molecular Formula C₂₂H₆Cl₈N₄O₂ [13]

Molecular Weight 641.93 g/mol [1][13]

Melting Point ~300 °C [13]

Density 1.82 - 1.93 g/cm³ [13]

Water Solubility
Insoluble (<0.03 mg/L or 10

µg/L)
[1]

Safe Handling Workflow
The diagram below illustrates the standard operational workflow for safely handling Pigment
Yellow 110 in a laboratory setting.
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1. Preparation Phase

2. Handling Phase

3. Post-Handling Phase

4. Waste Management

Ensure Proper Ventilation
(Fume Hood / LEV)

Prepare Workspace
(Cover Surfaces)

Don Appropriate PPE

Open Container Carefully

Proceed to Handling

Handle Gently to
Minimize Dust

Practice Good Hygiene
(No Food/Drink)

Clean Tools

Proceed to Cleanup

Decontaminate Surfaces

Remove PPE & Wash Hands

Dispose of Waste According
to Regulations

Final Disposal

Manage Spills Promptly

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Pigment Yellow 110.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com
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